Cas no 1807193-67-4 (3-Bromo-4-nitro-5-(trifluoromethyl)pyridine)

• Product Name: 3-Bromo-4-nitro-5-(trifluoromethyl)pyridine
• CAS No: 1807193-67-4
• MF: C₆H₂BrF₃N₂O₂
• MW: 270.991490840912
• CID: 4803000
• Update Time: 2025-06-13

3-Bromo-4-nitro-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-nitro-5-(trifluoromethyl)pyridine

• Inchi： 1S/C6H2BrF3N2O2/c7-4-2-11-1-3(6(8,9)10)5(4)12(13)14/h1-2H
• InChI Key： VXXQBIMDVKLDKE-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(C(F)(F)F)=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 230
• XLogP3: 2.3
• Topological Polar Surface Area: 58.7

Additional information on 3-Bromo-4-nitro-5-(trifluoromethyl)pyridine

Comprehensive Overview of 3-Bromo-4-nitro-5-(trifluoromethyl)pyridine (CAS No. 1807193-67-4)

3-Bromo-4-nitro-5-(trifluoromethyl)pyridine (CAS No. 1807193-67-4) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique molecular structure featuring a pyridine ring substituted with bromo, nitro, and trifluoromethyl groups, serves as a versatile intermediate in synthetic chemistry. Its distinct electronic and steric properties make it invaluable for constructing complex molecules, particularly in the design of bioactive compounds.

The growing interest in 3-Bromo-4-nitro-5-(trifluoromethyl)pyridine is closely tied to its applications in drug discovery. Researchers are increasingly exploring its potential as a building block for kinase inhibitors and antiviral agents, topics that have surged in popularity due to global health challenges. The compound's trifluoromethyl group enhances metabolic stability and lipophilicity, key factors in improving drug bioavailability—a hot topic in medicinal chemistry discussions. Additionally, its nitro and bromo substituents offer reactive sites for further functionalization, aligning with the demand for modular synthetic approaches.

In agrochemical research, 3-Bromo-4-nitro-5-(trifluoromethyl)pyridine has emerged as a precursor for developing novel pesticides and herbicides. The trifluoromethylpyridine moiety is known to enhance the efficacy of crop protection agents, a trend driven by the need for sustainable agriculture solutions. This aligns with frequent searches on platforms like Google and AI-driven databases for "next-gen agrochemical intermediates" or "fluorinated pyridine derivatives." The compound's role in addressing resistance management in pests further elevates its relevance.

From a synthetic chemistry perspective, the compound's reactivity profile is a subject of academic and industrial research. Its electron-deficient pyridine core facilitates nucleophilic aromatic substitutions (SNAr), while the bromo group enables cross-coupling reactions like Suzuki or Buchwald-Hartwig transformations—topics frequently queried by chemistry enthusiasts. Recent publications highlight its use in click chemistry and late-stage functionalization, techniques pivotal to modern drug discovery workflows.

Material scientists have also explored 3-Bromo-4-nitro-5-(trifluoromethyl)pyridine for designing organic electronic materials. The trifluoromethyl group's electron-withdrawing nature contributes to tuning charge transport properties, a critical aspect in developing OLEDs or semiconductors. This intersects with trending searches on "fluorinated materials for electronics" and "high-performance organic semiconductors."

Quality and safety considerations for CAS No. 1807193-67-4 are paramount in industrial applications. Reputable suppliers emphasize rigorous purity standards (>98% HPLC) and proper storage conditions (under inert atmosphere, at low temperatures) to maintain stability. These details address common user queries about "handling halogenated nitro compounds" or "storing reactive intermediates," enhancing the article's practical utility.

In summary, 3-Bromo-4-nitro-5-(trifluoromethyl)pyridine represents a multifaceted tool for researchers tackling challenges in healthcare, agriculture, and advanced materials. Its synergy with cutting-edge scientific trends—from targeted drug design to green chemistry—ensures its continued prominence in peer-reviewed literature and patent filings worldwide.